Cas no 98611-83-7 (3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid)

3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid structure
98611-83-7 structure
Product Name:3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid
CAS No:98611-83-7
MF:C7H10O4
MW:158.151902675629
CID:1990564
PubChem ID:179094
Update Time:2025-04-21

3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(2S)-5-oxotetrahydrofuran-2-yl]propanoic acid
    • DTXSID00913161
    • 3-[(2S)-5-oxooxolan-2-yl]propanoic acid
    • 98611-83-7
    • 3-(5-oxooxolan-2-yl)propanoic acid
    • 2-Furanpropanoic acid, tetrahydro-5-oxo-, (S)-
    • (S)-3-(5-Oxotetrahydrofuran-2-yl)propanoic acid
    • Inchi: 1S/C7H10O4/c8-6(9)3-1-5-2-4-7(10)11-5/h5H,1-4H2,(H,8,9)/t5-/m0/s1
    • InChI Key: JZFPIISPMJRMLD-YFKPBYRVSA-N
    • SMILES: O1C(CC[C@@H]1CCC(=O)O)=O

Computed Properties

  • Exact Mass: 158.05790880Da
  • Monoisotopic Mass: 158.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų
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